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Compound of Interest

Compound Name: CUTRIN

CAS No.: 12772-06-4

Cat. No.: B1172515

Get Quote

Our research indicates a focus on natural extracts and bio-actives, particularly those with

benefits for the scalp microbiome and hair strength. Key ingredients identified include plant-

based antioxidants, prebiotics, and ceramides.

Plant-Based Antioxidants: The Power of Berries and
Bark
CUTRIN formulations often incorporate extracts from Nordic nature, rich in antioxidants. A

prominent example is the pine bark extract.

Chemical Structure of Key Antioxidant (Procyanidin B2): A major bioactive component of pine

bark extract is Procyanidin B2, a type of flavonoid.

Table 1: Physicochemical Properties of Procyanidin B2
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Property Value

Molecular Formula C₃₀H₂₆O₁₂

Molar Mass 578.52 g/mol

Appearance Light-brown amorphous powder

Solubility Soluble in water, ethanol, methanol

Signaling Pathway and Mechanism of Action: Procyanidin B2 is known for its potent

antioxidant properties, which help protect hair follicle cells from oxidative stress, a key factor

in hair aging and loss. It is also believed to promote hair growth by stimulating the anagen

phase of the hair cycle.

Figure 1: Simplified Antioxidant Action of Procyanidin B2
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Figure 1: Simplified Antioxidant Action of Procyanidin B2
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Prebiotics for Scalp Microbiome Balance
Select CUTRIN formulations, particularly in the BIO+ line, include prebiotics to support a

healthy scalp microbiome. A common prebiotic used in cosmetics is Xylitol.

Chemical Structure of Xylitol:

Table 2: Physicochemical Properties of Xylitol

Property Value

Molecular Formula C₅H₁₂O₅

Molar Mass 152.15 g/mol

Appearance White crystalline powder

Solubility Very soluble in water

Mechanism of Action: Xylitol acts as a prebiotic by selectively promoting the growth of

beneficial bacteria on the scalp while inhibiting the growth of pathogenic microorganisms,

such as Malassezia furfur, which is associated with dandruff.

Figure 2: Prebiotic Effect of Xylitol on Scalp Microbiome
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Figure 2: Prebiotic Effect of Xylitol on Scalp Microbiome

Experimental Protocols
The following are representative experimental protocols that could be used to evaluate the

efficacy of the active ingredients discussed.

In Vitro Antioxidant Activity Assay (DPPH Assay)
Objective: To determine the free radical scavenging activity of pine bark extract.

Methodology:

A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared to a

concentration of 0.1 mM.

Various concentrations of the pine bark extract are prepared in methanol.

50 µL of each extract concentration is mixed with 1.95 mL of the DPPH solution.

The mixture is incubated in the dark at room temperature for 30 minutes.

The absorbance of the solution is measured at 517 nm using a spectrophotometer.

Ascorbic acid is used as a positive control.

The percentage of DPPH scavenging activity is calculated using the formula: (A_control -

A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution

without the extract and A_sample is the absorbance with the extract.

In Vitro Prebiotic Effect Assay
Objective: To assess the ability of xylitol to selectively promote the growth of beneficial scalp

bacteria over pathogenic ones.

Methodology:

Cultures of Staphylococcus epidermidis (beneficial) and Malassezia furfur (pathogenic)

are prepared in their respective growth media.
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The growth media are supplemented with varying concentrations of xylitol (e.g., 0.5%, 1%,

2%).

A control group with no xylitol is also prepared for each microorganism.

The cultures are incubated under appropriate conditions (temperature, atmosphere) for

24-48 hours.

Bacterial growth is quantified by measuring the optical density at 600 nm (for bacteria) or

by counting colony-forming units (CFUs) after plating on agar plates.

The results are analyzed to compare the growth of each microorganism in the presence

and absence of xylitol.

Figure 3: Experimental Workflow for Prebiotic Effect Assay
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Figure 3: Experimental Workflow for Prebiotic Effect Assay
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In conclusion, while "CUTRIN" itself does not have a singular chemical structure, an

examination of its key active ingredients reveals a reliance on scientifically-backed compounds

that target specific aspects of hair and scalp health. The use of natural antioxidants and

prebiotics aligns with current trends in cosmetology towards sustainable and microbiome-

friendly formulations. The experimental protocols outlined provide a framework for the

validation of the efficacy of these and similar ingredients in a research and development

setting.

To cite this document: BenchChem. [Core Active Ingredients in CUTRIN Formulations].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172515/docs#core-active-ingredients-in-cutrin-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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